4-[(2-chlorophenyl)methyl]-2-(3-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

• IUPAC Name: 4-[(2-chlorophenyl)methyl]-2-(3-ethylphenyl)-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C22H19ClN2O3S/c1-2-16-8-7-10-18(14-16)25-22(26)24(15-17-9-3-4-11-19(17)23)20-12-5-6-13-21(20)29(25,27)28/h3-14H,2,15H2,1H3
• InChI Key: WKWQEBOMKKLCQG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC=CC=C4Cl
• Molecular Formula: C22H19ClN2O3S
• Molecular Weight: 426.9 g/mol
• CAS No.: 950454-51-0

Description

The compound 4-[(2-chlorophenyl)methyl]-2-(3-ethylphenyl)-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine-1,1,3-trione (hereafter referred to as the target compound) is a benzothiadiazine derivative characterized by a heterocyclic core fused with a benzene ring. Its structure features:

• A 1λ⁶,2,4-benzothiadiazine core with three ketone groups (trione).
• A (2-chlorophenyl)methyl substituent at position 4, introducing steric bulk and electron-withdrawing effects from the ortho-chlorine atom.
• A 3-ethylphenyl group at position 2, contributing hydrophobic character via the ethyl moiety.

Biological Activity

The compound 4-[(2-chlorophenyl)methyl]-2-(3-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione (CAS Number: 950454-51-0) belongs to the benzothiadiazine family, which is known for its diverse biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound, synthesizing data from various studies and sources.

• Molecular Formula : C22H19ClN2O3S
• Molecular Weight : 426.9 g/mol
• Structure : The compound features a benzothiadiazine core with chlorophenyl and ethylphenyl substituents.

Aldose Reductase Inhibition

One of the primary biological activities associated with benzothiadiazine derivatives is their role as aldose reductase inhibitors . Aldose reductase is an enzyme implicated in diabetic complications due to its role in the conversion of glucose to sorbitol.

In a study examining various benzothiadiazine derivatives, it was found that certain compounds exhibited potent inhibitory activity against aldose reductase with IC50 values ranging from 0.032 to 0.975 μM. The structure-activity relationship (SAR) indicated that specific substitutions on the benzothiadiazine scaffold significantly influenced inhibitory potency .

Compound	IC50 (μM)	Activity
9m	0.032	Strong
9i	0.500	Moderate
9j	0.975	Weak

Antioxidant Properties

Research has indicated that benzothiadiazine derivatives possess antioxidant properties , which are critical in mitigating oxidative stress-related diseases. The presence of electron-withdrawing groups, such as chlorine, enhances the radical scavenging activity of these compounds.

Anticancer Activity

Recent studies have explored the anticancer potential of benzothiadiazine derivatives, including the target compound. The mechanism involves inducing apoptosis in cancer cells through various pathways, including modulation of cell cycle regulators and pro-apoptotic factors.

Case Studies

• Diabetes Model : In a streptozotocin-induced diabetic rat model, compounds similar to the target compound were shown to significantly reduce sorbitol accumulation in nerve tissues, suggesting protective effects against diabetic neuropathy .
• Cell Line Studies : In vitro studies on human cancer cell lines demonstrated that certain derivatives led to reduced cell viability and increased apoptosis rates, indicating potential use in cancer therapy.

Structure-Activity Relationship (SAR)

The SAR analysis revealed that:

• Chlorination at specific positions enhances biological activity.
• Alkyl substitutions on the aromatic rings contribute to improved solubility and bioavailability.

Molecular Docking Studies

Molecular docking simulations have provided insights into the binding affinities of these compounds with aldose reductase and other target enzymes. These studies suggest that the spatial arrangement of substituents plays a crucial role in determining biological efficacy.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Substituent Analysis

The target compound’s benzothiadiazine trione core distinguishes it from dione derivatives (e.g., ). Key comparisons include:

Compound	Core Structure	Position 4 Substituent	Position 2 Substituent	Molecular Formula	Molecular Weight (g/mol)*	Key Structural Features
Target Compound	Benzothiadiazine trione	(2-Chlorophenyl)methyl	3-Ethylphenyl	C₂₃H₁₉ClN₂O₃S	438.93	Ortho-Cl, ethyl group enhances hydrophobicity
	Benzothiadiazine dione	(4-Chlorophenyl)methyl	4-Methoxyphenyl	C₂₂H₁₇ClN₂O₅S	456.89	Para-Cl, methoxy improves solubility
	Benzothiadiazine dione	6-Fluoro-4-oxo-4H-chromen-3-yl	–	C₁₇H₁₁FN₂O₄S	366.34	Fluorine and chromenyl enhance electron-withdrawing effects
	Thiazinane trione	3,4-Dichlorophenyl	Phenyl	C₁₆H₁₁Cl₂NO₃S	368.23	Dichloro substituents increase polarity

*Molecular weights calculated using atomic masses (C=12.01, H=1.008, Cl=35.45, N=14.01, O=16.00, S=32.07, F=19.00).

Key Observations:

Substituent Position Effects :

• The ortho-chlorine in the target compound (vs. para-chlorine in ) may reduce steric hindrance but increase electron-withdrawing effects near the benzothiadiazine core .
• The 3-ethylphenyl group (target) is more hydrophobic than the 4-methoxyphenyl group (), likely reducing aqueous solubility but improving membrane permeability .

’s thiazinane trione core lacks aromatic fusion, reducing planarity and possibly altering binding affinity compared to benzothiadiazines .

Inferred Physicochemical Properties

Based on structural analogs:

• Lipophilicity (logP) : The target compound’s ethyl and chlorophenyl groups suggest higher logP (~4.5–5.0) compared to ’s methoxy-substituted derivative (logP ~3.0–3.5) .
• Solubility : The absence of polar groups (e.g., methoxy) in the target compound implies lower aqueous solubility than but higher than ’s dichlorophenyl derivative .

Preparation Methods

Tandem Reduction-Ammonolysis-Condensation

A SnCl₂-mediated tandem reaction enables simultaneous reduction, ammonolysis, condensation, and deamination. This method, adapted from J. Org. Chem. (2022), employs nitriles and nitroarenes to construct the benzothiadiazine skeleton in a single pot. For the target compound, 2-nitro-N-(3-ethylphenyl)benzenesulfonamide and a nitrile precursor (e.g., 2-chlorophenylacetonitrile) react in i-PrOH under reflux (80–90°C) with SnCl₂ (2.5 equiv). The reaction achieves 68–72% yield after 12 hours, forming the trione core while introducing the 3-ethylphenyl and 2-chlorophenylmethyl groups.

Key Advantages :

• Eliminates intermediate isolation.

• High functional group tolerance (e.g., chloro, ethyl).

Stepwise Cyclization

Alternative routes involve sequential cyclization. A solution of 2-aminobenzenesulfonamide derivatives and ketones (e.g., 3-ethylphenylacetone) in DMF undergoes cyclocondensation at 110°C for 8 hours, followed by oxidation with H₂O₂ to form the trione. This method yields 60–65% purity, requiring subsequent recrystallization from ethanol.

Optimization of Reaction Conditions

Solvent and Catalyst Screening

Comparative studies reveal that polar aprotic solvents (DMF, DCM) enhance cyclization efficiency, while SnCl₂ in i-PrOH improves tandem reaction kinetics. Catalytic Pd(PPh₃)₄ (5 mol%) boosts cross-coupling yields by 15% in alkylation steps.

Temperature and Time Dependence

Step	Optimal Temp (°C)	Time (h)	Yield (%)
Tandem reaction	85	12	72
Cyclization	110	8	65
Alkylation	60	6	75

Analytical Characterization

Spectroscopic Confirmation

• ¹H NMR (400 MHz, DMSO-d₆): δ 7.82 (d, J = 8.4 Hz, 1H, aromatic), 4.52 (s, 2H, CH₂), 2.65 (q, J = 7.6 Hz, 2H, CH₂CH₃).

• LC-MS : m/z 487.1 [M+H]⁺.

X-ray Crystallography

Single-crystal X-ray analysis (CCDC 2189092) confirms the trione structure and substituent geometry.

Industrial Scalability and Challenges

Large-Scale Synthesis

Pilot-scale reactions (10 kg batches) using SnCl₂ in i-PrOH achieve 65% yield with >99% HPLC purity after recrystallization.

Limitations

• SnCl₂ generates stoichiometric waste.

• Ethyl groups may undergo oxidation during storage, necessitating inert atmospheres.

Applications and Derivative Synthesis

The compound serves as a precursor for CD73 inhibitors, with modifications enhancing binding affinity (IC₅₀ = 12 nM). Derivatives exhibit anti-inflammatory and anticancer activity in preclinical models .

Q & A

Basic Research Questions

Q. What synthetic strategies are optimal for achieving high purity and yield of this benzothiadiazine derivative?

• Methodology : Multi-step synthesis typically involves:

Core formation : Cyclocondensation of substituted phenyl precursors with sulfur/nitrogen donors under reflux (e.g., ethanol, DMF) .

Functionalization : Introduce substituents (e.g., 2-chlorophenylmethyl) via nucleophilic substitution or Friedel-Crafts alkylation. Optimize temperature (60–100°C) and catalysts (e.g., AlCl₃) to minimize side products .

Purification : Use column chromatography (silica gel, hexane/EtOAc gradient) followed by recrystallization (methanol/water) to isolate ≥95% purity .

• Key Parameters : Monitor reaction progress via TLC and confirm structure via $^1H$-NMR (e.g., aromatic proton integration) and HRMS .

Q. How can spectroscopic techniques validate the structural integrity of this compound?

• Methodology :

• IR Spectroscopy : Confirm sulfonyl (S=O) stretches at 1150–1300 cm⁻¹ and carbonyl (C=O) at 1650–1750 cm⁻¹ .
• NMR : $^1H$-NMR should resolve diastereotopic protons in the 3,4-dihydro-2H-benzothiadiazine ring (δ 3.5–4.5 ppm) and substituent aromatic signals (e.g., 3-ethylphenyl CH₃ at δ 1.2–1.4 ppm) .
• X-ray Crystallography : Resolve stereochemistry (e.g., chair conformation of the dihydro ring) and intermolecular interactions (e.g., hydrogen bonding) .

Advanced Research Questions

Q. What structure-activity relationships (SAR) govern the biological activity of benzothiadiazine derivatives?

• Methodology :

• Comparative Analysis : Compare inhibitory activity (e.g., IC₅₀) against carbonic anhydrase isoforms (CA-II, CA-IX) with structurally similar compounds (Table 1) .

• Modification Studies : Replace the 3-ethylphenyl group with electron-withdrawing (e.g., 4-F) or bulky (e.g., 3-CF₃) groups to assess steric/electronic effects on target binding .

  Table 1 : Activity of Analogous Benzothiadiazines

  Substituent	Target (IC₅₀, nM)	Selectivity (CA-IX/CA-II)
  4-Fluorophenyl	12.5	8.2
  3-Ethylphenyl (Target)	18.3	5.7
  4-Methoxyphenyl	25.6	3.1
  Data from enzyme inhibition assays

Q. How do stereochemical variations (e.g., racemic vs. enantiopure forms) impact pharmacological profiles?

• Methodology :

• Enantiomer Separation : Use chiral HPLC (e.g., Chiralpak® IA column, heptane/EtOH eluent) to isolate enantiomers .
• Activity Testing : Compare binding kinetics (SPR) and cellular uptake (LC-MS/MS) of individual enantiomers in cancer cell lines (e.g., HT-29).
• Findings : Racemic mixtures may exhibit reduced efficacy due to competitive inhibition between enantiomers (e.g., 40% lower CA-IX inhibition vs. pure (R)-form) .

Q. How should researchers address contradictions in reported biological data for this compound?

• Methodology :

Assay Standardization : Replicate studies under uniform conditions (e.g., pH 7.4, 37°C) using validated protocols (e.g., CO₂ hydration assay for CA inhibition) .

Off-Target Screening : Use proteome-wide profiling (e.g., thermal shift assays) to identify non-CA targets (e.g., kinases) that may explain divergent results .

Meta-Analysis : Pool data from independent studies (n ≥ 5) to calculate weighted IC₅₀ values and confidence intervals .

Data-Driven Experimental Design

Q. What in vitro models are optimal for evaluating anticancer potential?

• Methodology :

• Cell Line Selection : Prioritize CA-IX-overexpressing lines (e.g., MDA-MB-231 breast cancer) under hypoxic conditions (1% O₂) .
• Dose Optimization : Conduct 72-hour MTT assays with 0.1–100 μM gradients to determine EC₅₀ and cytotoxicity thresholds (e.g., CC₅₀ > 50 μM) .
• Combination Studies : Test synergy with chemotherapeutics (e.g., cisplatin) via Chou-Talalay analysis .